N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide

• Molecular Formula: C26H42N2O2
• Molecular Weight: 414.6 g/mol
• IUPAC Name: N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide
• InChI: InChI=1S/C26H42N2O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-21-26(29)28-27-23-24-19-17-18-20-25(24)30-22-4-2/h4,17-20,23H,2-3,5-16,21-22H2,1H3,(H,28,29)/b27-23+
• InChI Key: CSMXVVGOVVVXHY-SLEBQGDGSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)N/N=C/C1=CC=CC=C1OCC=C
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NN=CC1=CC=CC=C1OCC=C

Description

N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide is a complex organic compound characterized by its unique structure, which includes a prop-2-enoxyphenyl group and a hexadecanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide typically involves a multi-step process. One common method includes the reaction of 2-prop-2-enoxybenzaldehyde with hexadecanamide in the presence of a suitable catalyst. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and yield, making the compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride, leading to the formation of different products.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-Benzyl 2-methyl (2S,4R)-4-((4-bromoisoindoline-2-carbonyl)oxy)pyrrolidine-1,2-dicarboxylate
• Pentabromophenyl methacrylate
• Ethyl 3-(furan-2-yl)propionate

Uniqueness

N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexadecanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a prop-2-enoxyphenyl group and a hexadecanamide moiety sets it apart from other similar compounds, making it a valuable compound for various research and industrial applications.